molecular formula C17H13F2N3O3 B2910048 2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide CAS No. 946365-16-8

2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

Cat. No. B2910048
CAS RN: 946365-16-8
M. Wt: 345.306
InChI Key: HHGKOGXGWKPBLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has been developed for its potential use in scientific research. This compound is of interest to researchers due to its unique properties and potential applications in the study of various biological processes.

Mechanism Of Action

The mechanism of action of 2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide involves the inhibition of specific enzymes that are involved in various biological processes. This inhibition can lead to changes in cellular function and ultimately lead to a better understanding of these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide are still being studied. However, it is known that this compound can have an effect on certain enzymes that are involved in various biological processes. This inhibition can lead to changes in cellular function and potentially lead to the development of new treatments for certain diseases.

Advantages And Limitations For Lab Experiments

One advantage of using 2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide in lab experiments is its potential to inhibit specific enzymes that are involved in various biological processes. This inhibition can lead to a better understanding of these processes and potentially lead to the development of new treatments for certain diseases. However, a limitation of using this compound is its limited availability and the specialized equipment and expertise required to produce it.

Future Directions

There are several potential future directions for research involving 2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide. One area of study is the compound's potential as a treatment for certain diseases, particularly those that involve the enzymes that this compound inhibits. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and its potential applications in various fields of study.

Synthesis Methods

The synthesis of 2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide involves several steps, including the use of various reagents and catalysts. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that this compound is not readily available and requires specialized equipment and expertise to produce.

Scientific Research Applications

2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide has several potential applications in scientific research. One of the most promising areas of study is the compound's ability to inhibit certain enzymes that are involved in various biological processes. This inhibition can lead to a better understanding of these processes and potentially lead to the development of new treatments for certain diseases.

properties

IUPAC Name

2,6-difluoro-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13F2N3O3/c18-11-3-1-4-12(19)16(11)17(24)20-8-9-22-15(23)7-6-13(21-22)14-5-2-10-25-14/h1-7,10H,8-9H2,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHGKOGXGWKPBLQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)F)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13F2N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-difluoro-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.